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Compound of Interest

Compound Name: Conivaptan Hydrochloride

Cat. No.: B1669424 Get Quote

Technical Support Center: Conivaptan
Hydrochloride Powder
This technical support center provides essential guidelines for researchers, scientists, and drug

development professionals on the storage and handling of conivaptan hydrochloride powder

for experimental use.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for conivaptan hydrochloride powder?

Conivaptan hydrochloride powder should be stored under controlled conditions to ensure its

stability. For long-term storage, it is recommended to keep the powder at -20°C for up to 3

years or at 4°C for up to 2 years.[1] The container should be tightly sealed and protected from

moisture and light.[2]

Q2: How should I prepare stock solutions of conivaptan hydrochloride?

Conivaptan hydrochloride is very slightly soluble in water (0.15 mg/mL at 23°C) but has good

solubility in DMSO (≥ 100 mg/mL).[2][3] Therefore, DMSO is the recommended solvent for

preparing high-concentration stock solutions. When preparing, use fresh, anhydrous DMSO as

the compound's solubility can be affected by moisture.[4] For in vivo experiments, further
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dilution of the DMSO stock solution into aqueous buffers or vehicles like corn oil may be

necessary.

Q3: What is the stability of conivaptan hydrochloride in solution?

Stock solutions of conivaptan hydrochloride in DMSO can be stored at -80°C for up to 6

months or at -20°C for up to 1 month.[2][4] It is crucial to aliquot the stock solution into smaller

volumes to avoid repeated freeze-thaw cycles.[4] Aqueous solutions are less stable, and

particulate formation can occur due to pH changes.[5] It is recommended to prepare fresh

aqueous solutions for each experiment.

Q4: What are the known incompatibilities of conivaptan hydrochloride?

Conivaptan hydrochloride is incompatible with lactated Ringer's injection.[6] It is also known

to be incompatible with furosemide. Due to its potential for pH-dependent precipitation, mixing

conivaptan hydrochloride solutions with alkaline solutions should be avoided. The compound

is also incompatible with strong oxidizing agents.[7]
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Issue Possible Cause Recommended Solution

Powder is difficult to dissolve in

aqueous buffer.

Conivaptan hydrochloride has

very low aqueous solubility.[3]

[8][9]

First, dissolve the powder in a

small amount of an appropriate

organic solvent like DMSO to

create a concentrated stock

solution. Then, dilute the stock

solution with the aqueous

buffer. Sonication may aid in

dissolution.

Precipitate forms in the stock

solution upon storage.

The solution may be

supersaturated, or the storage

temperature is too high.

Contamination with water can

also reduce solubility in

organic solvents.

Warm the solution gently in a

water bath to see if the

precipitate redissolves. If it

does, consider diluting the

stock solution to a lower

concentration. Ensure the

solvent is anhydrous and the

container is tightly sealed.

Particulate matter observed in

the final diluted solution.

The pH of the final solution

may be causing the free base

of conivaptan hydrochloride to

precipitate out.[5] This is more

likely to occur at a higher pH.

Check the pH of your final

solution. The commercial

formulation is adjusted to a pH

of 3.0-3.8 to maintain solubility.

[3][8][9] Adjusting the pH of

your experimental solution to a

more acidic range may prevent

precipitation.

Inconsistent experimental

results.

This could be due to the

degradation of the compound,

inaccurate concentration of the

solution, or improper handling.

Always use freshly prepared

dilutions from a properly stored

stock solution. Verify the

concentration of your stock

solution using a suitable

analytical method if possible.

Ensure consistent

experimental conditions.
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Data and Protocols
Storage and Stability Summary

Form
Storage

Temperature
Duration Notes

Powder -20°C 3 years

Tightly sealed,

protected from light

and moisture.[1][4]

4°C 2 years

Tightly sealed,

protected from light

and moisture.[1]

In Solvent (DMSO) -80°C 6 months - 1 year

Aliquot to avoid

freeze-thaw cycles.[2]

[4]

-20°C 1 month

Aliquot to avoid

freeze-thaw cycles.[2]

[4]

Solubility Data
Solvent Solubility Reference

Water 0.15 - 0.25 mg/mL at 23°C [3][8][9][10]

DMSO ≥ 100 mg/mL [2]

Ethanol 7 mg/mL [4]

Experimental Protocol: Preparation of a 10 mM Stock
Solution in DMSO

Calculate the required mass: Based on the molecular weight of conivaptan hydrochloride
(535.04 g/mol ), calculate the mass needed for your desired volume of 10 mM stock solution.

Weigh the powder: Accurately weigh the conivaptan hydrochloride powder in a suitable

container.
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Add solvent: Add the calculated volume of fresh, anhydrous DMSO to the powder.

Dissolve: Vortex or sonicate the mixture until the powder is completely dissolved. The

solution should be clear.

Store: Aliquot the stock solution into single-use vials and store at -20°C or -80°C, protected

from light.

Visual Guides

Solution Preparation Experimentation

Weigh Powder Dissolve in DMSOAdd Anhydrous DMSO Aliquot & StoreCreate Stock Solution Thaw Aliquot Dilute to Working Conc. Perform Experiment

Click to download full resolution via product page

Caption: Experimental workflow for conivaptan hydrochloride.
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Issue: Powder not dissolving
or precipitate observed

Is the solvent appropriate?
(e.g., DMSO for high conc.)

Is the final solution pH acidic?

Yes

Action: Use DMSO to create
a stock solution first.

No

Action: Adjust pH to be
more acidic (e.g., pH 3-4).

No

Action: Gently warm and/or
sonicate the solution.

Yes

Issue Resolved

Success

If issue persists,
consult senior personnel.

Failure

Click to download full resolution via product page

Caption: Troubleshooting dissolution and precipitation issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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